Cas no 1807309-86-9 (5-Fluoro-2-nitroisonicotinonitrile)

• Product Name: 5-Fluoro-2-nitroisonicotinonitrile
• CAS No: 1807309-86-9
• MF: C₆H₂FN₃O₂
• MW: 167.097383975983
• CID: 4903450
• Update Time: 2025-05-22

5-Fluoro-2-nitroisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-nitroisonicotinonitrile

• Inchi： 1S/C6H2FN3O2/c7-5-3-9-6(10(11)12)1-4(5)2-8/h1,3H
• InChI Key： GKRKEANBMIJRFD-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1C#N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 231
• XLogP3: 0.8
• Topological Polar Surface Area: 82.5

Additional information on 5-Fluoro-2-nitroisonicotinonitrile

5-Fluoro-2-nitroisonicotinonitrile (CAS No. 1807309-86-9): A Comprehensive Overview

5-Fluoro-2-nitroisonicotinonitrile, identified by the CAS registry number 1807309-86-9, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique molecular structure, which incorporates a fluorine atom at the 5-position and a nitro group at the 2-position of an isonicotinonitrile framework. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 5-Fluoro-2-nitroisonicotinonitrile involves a series of carefully designed chemical reactions, including nucleophilic substitutions, oxidations, and cyclizations. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have explored its potential as a precursor for more complex molecules, particularly in the development of novel pharmaceutical agents and advanced materials.

One of the most promising applications of 5-Fluoro-2-nitroisonicotinonitrile lies in its role as an intermediate in drug discovery. The fluorine atom at the 5-position enhances the molecule's lipophilicity, which is a critical property for drug candidates targeting specific biological pathways. Additionally, the nitro group at the 2-position contributes to the compound's reactivity, allowing for further functionalization to create bioactive derivatives. Recent studies have demonstrated its potential as an inhibitor of certain enzymes involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's.

In the realm of materials science, 5-Fluoro-2-nitroisonicotinonitrile has been investigated for its electronic properties. The molecule's conjugated system enables it to act as a building block for organic semiconductors and optoelectronic devices. Researchers have reported that incorporating this compound into polymer blends can significantly improve their electrical conductivity and thermal stability. These findings suggest its potential use in next-generation electronic materials.

The environmental impact and safety profile of 5-Fluoro-2-nitroisonicotinonitrile are also areas of active research. Studies have shown that the compound exhibits low toxicity to aquatic organisms under controlled conditions, making it suitable for industrial applications where environmental safety is a priority. However, further investigations are required to fully understand its long-term effects on ecosystems.

In conclusion, 5-Fluoro-2-nitroisonicotinonitrile (CAS No. 1807309-86-9) stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and application studies, positions it as a valuable tool for researchers and industry professionals alike.